Cas no 81926-28-5 (methyl 4-(chlorosulfonyl)butanoate)

methyl 4-(chlorosulfonyl)butanoate structure

81926-28-5 structure

Product Name:methyl 4-(chlorosulfonyl)butanoate

CAS No:81926-28-5

MF:C₅H₉ClO₄S

MW:200.640559911728

MDL:MFCD09803016

CID:2182667

PubChem ID:10608119

Update Time:2024-10-27

methyl 4-(chlorosulfonyl)butanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-chlorosulfonyl-butanoate
- methyl 4-chlorosulfonylbutanoate
- methyl 4-(chlorosulfonyl)butanoate
- 81926-28-5
- DTXSID20442403
- BS-13462
- methyl 4-(chlorosulfonyl)butyrate
- DB-117585
- Methyl 4-(chlorosulfonyl)butanoate, AldrichCPR
- methyl4-(chlorosulfonyl)butanoate
- 3-(Methoxycarbonyl)propane-1-sulphonyl chloride, Methyl 4-(chlorosulphonyl)butyrate
- JJXNQSGCXYTONF-UHFFFAOYSA-N
- MFCD09803016
- SCHEMBL1098601
- EN300-31554
- G85904
- SB38870
- AKOS000164144
- Butanoic acid, 4-(chlorosulfonyl)-, methyl ester
- CS-0341035
- MDL： MFCD09803016
- Inchi： 1S/C5H9ClO4S/c1-10-5(7)3-2-4-11(6,8)9/h2-4H2,1H3
- InChI Key： JJXNQSGCXYTONF-UHFFFAOYSA-N
- SMILES： O=C(CCCS(Cl)(=O)=O)OC

Computed Properties

Exact Mass: 199.9910076g/mol
Monoisotopic Mass: 199.9910076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 68.8Å²

methyl 4-(chlorosulfonyl)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D266230-1g	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	97%	1g	$465	2024-08-03
eNovation Chemicals LLC	Y1009215-100mg	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	95%	100mg	$240	2024-07-28
eNovation Chemicals LLC	Y1009215-250mg	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	95%	250mg	$340	2024-07-28
eNovation Chemicals LLC	Y1009215-500mg	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	95%	500mg	$455	2024-07-28
eNovation Chemicals LLC	Y1009215-1g	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	95%	1g	$555	2024-07-28
eNovation Chemicals LLC	Y1009215-5g	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	95%	5g	$2230	2024-07-28
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0568-1g	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	96%	1g	3222.56CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0568-5g	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	96%	5g	11702.99CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0568-500mg	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	96%	500mg	2035.3CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0568-250mg	Methyl 4-chlorosulfonyl-butanoate	81926-28-5	96%	250mg	1441.67CNY	2021-05-08

methyl 4-(chlorosulfonyl)butanoate Production Method

Production Method 1

60457-62-7

81926-28-5

Reaction Conditions

1.1 Reagents: Chlorine Solvents: Water

Reference

An Alkanesulfonamide "Safety-Catch" Linker for Solid-Phase Synthesis

Backes, Bradley J.; et al, Journal of Organic Chemistry, 1999, 64(7), 2322-2330

Production Method 2

60457-62-7

81926-28-5

Reaction Conditions

Reference

Synthesis and structure-activity relationship of dihydrobenzofuran derivatives as novel human GPR119 agonists

Ye, Xiang-Yang; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(11), 2539-2545

Production Method 3

4897-84-1

81926-28-5

Reaction Conditions

1.1 Reagents: Sodium sulfite Solvents: Ethanol , Tetrahydrofuran , Water ; 30 min, 160 °C; 160 °C → 25 °C
1.2 Reagents: Thionyl chloride Solvents: Dimethylformamide , Toluene ; 50 °C
1.3 Reagents: Water

Reference

Synthesis of Sultams and Cyclic N-Sulfonyl Ketimines via Iron-Catalyzed Intramolecular Aliphatic C-H Amidation

Zhong, Dayou; et al, Organic Letters, 2019, 21(15), 5808-5812